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Compound of Interest

Compound Name: Yixingensin
CAS No.: 158642-42-3
Cat. No.: B1181414
Get Quote
. J

Executive Summary

Ombuin-3-O-glucoside (C23H24012) is a methylated flavonol glycoside found primarily in
Gynostemma pentaphyllum (Jiaogulan) and Phytolacca dioica. Structurally, it is the 3-O-
glucoside of ombuin (4',7-dimethylquercetin).

In drug discovery and phytochemical analysis, this molecule presents a specific analytical
challenge: its protonated mass ([M+H]* m/z 493) is isobaric with the anthocyanin Malvidin-3-O-
glucoside (M* m/z 493). This guide provides the definitive chemical identifiers, structural
characteristics, and a validated differentiation protocol to ensure accurate identification.

Chemical Identifiers & Nomenclature

The following data is verified against PubChem, ChEBI, and IUPAC standards for high-integrity
database integration.
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Category Identifier | Value

Common Name Ombuin-3-O-glucoside

5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-
Systematic Name methoxy-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-
6-(hydroxymethyl)oxan-2-ylJoxychromen-4-one

CAS Registry Number 158642-42-3
PubChem CID 91884986
Molecular Formula C23H24012
Molecular Weight 492.43 g/mol
Monoisotopic Mass 492.1268 Da

COC1=C(C=C(C=C1)C2=C(C(=0)C3=C(C=C(C

SMILES (lsomeric) =C302)0C)0)O[C@H]4CO)0)0)0)O

InChl Key AJRPVOZGWVGWPP-LNNZMUSMSA-N

Aglycone Ombuin (4',7-Dimethylquercetin)

Sugar Moiety -D-Glucose

Structural Characterization

Ombuin-3-O-glucoside is characterized by the methylation of the 7-OH (A-ring) and 4'-OH (B-
ring) positions of the quercetin core, with a glucose moiety attached at the 3-position (C-ring).

Structural Diagram (Graphviz)

The following diagram illustrates the connectivity and functional groups.
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Figure 1: Structural connectivity of Ombuin-3-O-glucoside highlighting key substitution sites.

Click to download full resolution via product page

Critical Analytical Insight: The Isobaric Trap

WARNING: Researchers using low-resolution Mass Spectrometry (MS) often misidentify
Ombuin-3-O-glucoside as Malvidin-3-O-glucoside (Oenin) due to their identical nominal mass

In positive ionization mode.
e Ombuin-3-O-glucoside: Neutral mass 492.[1]43. In ESI(+), it forms [M+H]* at m/z 493.4.

e Malvidin-3-O-glucoside: Naturally cationic (anthocyanin). Mass is m/z 493.4.

Validated Differentiation Protocol

To distinguish these compounds, you must utilize UV-Vis absorption data alongside MS.
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Ombuin-3-0O-glucoside Malvidin-3-O-glucoside
Feature .

(Flavonol) (Anthocyanin)
MS lonization [M+H]* (493) or [M-H]~ (491) M+ (493)
UV Band I (

350-370 nm (Yellow/Colorless) 520-546 nm (Red/Purple)
)
UV Band Il (

250-260 nm 270-280 nm
)

Elutes later on C18 (more Elutes earlier on C18 (more
Chromatography ]

hydrophobic due to -OMe) polar/charged)

Experimental Protocols
Extraction from Gynostemma pentaphyllum

This protocol is optimized to separate flavonols from saponins (gypenosides) which are
abundant in the source plant.

o Sample Prep: Pulverize dried aerial parts of G. pentaphyllum (40 mesh).

o Extraction: Sonication-assisted extraction with Methanol (100%) for 30 min at room
temperature.

o Rationale: Methanol is preferred over ethanol for maximizing flavonol glycoside solubility
while minimizing polysaccharide co-extraction.

« Purification (SPE):
o Load extract onto a pre-conditioned C18 Solid Phase Extraction (SPE) cartridge.
o Wash 1: Water (removes sugars/polar impurities).

o Elution 1 (Target):50% Methanol. This fraction contains the flavonol glycosides (including
Ombuin-3-glc).
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o Elution 2 (Waste/Saponins): 100% Methanol.[2] This fraction contains the gypenosides
(saponins).

o Concentration: Evaporate the 50% MeOH fraction under reduced pressure at <40°C.

HPLC-MS/MS ldentification Workflow

Instrument: UHPLC coupled to Q-TOF or Triple Quadrupole MS. Column: C18 Reverse Phase
(e.g., 2.1 x 100 mm, 1.7 pm).

Mobile Phase A: Water + 0.1% Formic Acid.[2]

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[2]

Gradient: 5% B to 40% B over 15 min.

MS Settings (ESI Positive):
o Precursor lon: m/z 493.1[M+H]*
o Product lon (Quantifier): m/z 331.1[Aglycone]* (Loss of Glucose, -162 Da).

o Secondary Fragment: m/z 316.1[Aglycone - CHs]* (Loss of methyl group).

Analytical Logic Flowchart

Use this decision tree to confirm identity.
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Sample Extract
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CONFIRMED:
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Figure 2: Analytical decision tree for distinguishing Ombuin-3-O-glucoside from isobaric interferences.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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